Cas no 67028-18-6 (1,2,3,7-tetrachlorooxanthrene)

• Product Name: 1,2,3,7-tetrachlorooxanthrene
• CAS No: 67028-18-6
• MF: C₁₂H₄Cl₄O₂
• MW: 321.970959663391
• CID: 1714700
• PubChem ID: 48889
• Update Time: 2025-04-21

1,2,3,7-tetrachlorooxanthrene Chemical and Physical Properties

Names and Identifiers

• 1,2,3,7-tetrachlorooxanthrene
• 1,2,3,7-Tetrachlorodibenzo-p-dioxin
• Dibenzo(b,e)(1,4)dioxin, 1,2,3,7-tetrachloro-
• dibenzo[b,e][1,4]dioxin, 1,2,3,7-tetrachloro-
• Dibenzo-p-dioxin, 1,2,3,7-tetrachloro
• 1,2,3,7-Tetrachlorodibenzo[1,4]dioxin
• PCDD 29
• DTXSID40217291
• 67028-18-6
• 1,2,3,7-tetrachloro-dibenzo[1,4]dioxine
• 1,2,3,7-TETRACHLORODIBENZODIOXIN
• 1,2,3,7-tetrachloro dibenzo-p-dioxin
• 1,2,3,7-TCDD
• UNII-RP084976GU
• RP084976GU
• NS00125329
• DTXCID40139782
• SCHEMBL9346815
• Q27288226

• Inchi： 1S/C12H4Cl4O2/c13-5-1-2-7-8(3-5)17-9-4-6(14)10(15)11(16)12(9)18-7/h1-4H
• InChI Key： SKGXYFVQZVPEFP-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC2=C1OC1C=CC(=CC=1O2)Cl)Cl)Cl

Computed Properties

• Exact Mass: 319.89672
• Monoisotopic Mass: 319.896540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.6430 (estimate)
• Melting Point: 172°C
• Boiling Point: 407.62°C (rough estimate)
• Refractive Index: 1.6430 (estimate)
• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Dibenzo-p-dioxins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Benzo-p-dioxins Dibenzo-p-dioxins